2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C17H14N4O5/c18-14(22)8-20-11-2-1-5-19-15(11)16(23)21(17(20)24)7-10-3-4-12-13(6-10)26-9-25-12/h1-6H,7-9H2,(H2,18,22)
• InChI Key: YFYCSTHHAXGURF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C=CC=N4)N(C3=O)CC(=O)N
• Molecular Formula: C17H14N4O5
• Molecular Weight: 354.32 g/mol
• CAS No.: 921542-88-3

Description

The compound is a complex organic molecule with a pyrido[3,2-d]pyrimidin-1(2H)-one core structure, which is a type of heterocyclic compound. It also contains a benzo[d][1,3]dioxol-5-ylmethyl group, which is a common motif in many bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its exact structure and the conditions under which it’s used. Typically, heterocyclic compounds like this can undergo a variety of reactions, including electrophilic and nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would need to be determined experimentally.

Scientific Research Applications

Crystal Structure Analysis

Research into similar compounds, such as 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides, has contributed to the understanding of crystal structures and molecular conformations. These studies provide insights into the molecular geometry and interactions of similar chemical structures, which can be crucial for designing new drugs and understanding their mechanisms of action (S. Subasri et al., 2017).

Medicinal Chemistry and Drug Design

Compounds with similar structures have been synthesized and evaluated for their potential as inhibitors of various enzymes, showing significant activity in preclinical models. For instance, classical and nonclassical 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines were synthesized as potential inhibitors of dihydrofolate reductase (DHFR), showing promise as antitumor agents (A. Gangjee et al., 2007).

Radiopharmaceuticals

Similar compounds have been explored for their potential in imaging studies, such as the development of selective radioligands for positron emission tomography (PET) imaging. The synthesis and application of these compounds contribute to advancements in diagnostic imaging, aiding in the understanding and treatment of diseases (F. Dollé et al., 2008).

Chiral Separation and Absolute Configuration Assignment

The study of enantiomeric couples of potential A3 adenosine receptor antagonists demonstrates the importance of chiral resolution in drug discovery. These findings highlight the significance of stereochemistry in the pharmacological activity of compounds (D. Rossi et al., 2016).

Antimicrobial Agents

The synthesis and evaluation of pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from 2-chloro-6-ethoxy-4-acetylpyridine, have shown promising antimicrobial activities. Such studies contribute to the development of new antimicrobial agents to combat resistant strains of bacteria and fungi (A. Hossan et al., 2012).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, it might interact with certain receptors or enzymes in the body.